Cas no 1261674-76-3 (4-fluoro-2-hydroxybenzene-1-sulfonyl chloride)

• Product Name: 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride
• CAS No: 1261674-76-3
• MF: C₆H₄ClFO₃S
• MW: 210.610563278198
• MDL: MFCD18396833
• CID: 4583738
• PubChem ID: 55279604
• Update Time: 2025-06-15

4-fluoro-2-hydroxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride(WX192272)
• 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride

• MDL： MFCD18396833
• Inchi： 1S/C6H4ClFO3S/c7-12(10,11)6-2-1-4(8)3-5(6)9/h1-3,9H
• InChI Key： XLIXUUYLEAKRIP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(F)C=C1O

Additional information on 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 4-Fluoro-2-hydroxybenzene-1-sulfonyl Chloride (CAS: 1261674-76-3) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2-hydroxybenzene-1-sulfonyl chloride (CAS: 1261674-76-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of sulfonamide-based molecules, which are widely recognized for their diverse biological activities. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the key areas of investigation involves the use of 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride as a precursor for the synthesis of sulfonamide-based protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating potent inhibitors of cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The researchers utilized the compound's reactive sulfonyl chloride group to form stable covalent bonds with key amino acid residues in the enzyme's active site, resulting in nanomolar inhibitory activity.

In addition to its role in inhibitor development, recent work has highlighted the compound's utility in chemical biology probes. A Nature Chemical Biology publication (2024) described its incorporation into activity-based protein profiling (ABPP) reagents, enabling the selective labeling and identification of serine hydrolases in complex proteomes. The fluorine substituent was found to enhance membrane permeability while the hydroxyl group provided a handle for subsequent bioconjugation, making this derivative particularly valuable for cell-based studies.

Significant progress has also been made in optimizing the synthetic routes for 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride. A recent Organic Process Research & Development paper (2024) reported a safer, scalable preparation method using continuous flow chemistry, addressing previous challenges with exothermic reactions and byproduct formation. This advancement has important implications for the compound's availability in pharmaceutical development pipelines.

Emerging applications in radiopharmaceuticals have also been explored, with researchers utilizing the compound as a precursor for 18F-labeled PET tracers. The presence of both fluorine and a reactive sulfonyl chloride group allows for efficient radiolabeling and subsequent conjugation to targeting vectors, as demonstrated in recent work published in the Journal of Nuclear Medicine (2024).

Looking forward, the unique structural features of 4-fluoro-2-hydroxybenzene-1-sulfonyl chloride continue to inspire novel applications in drug discovery and chemical biology. Ongoing research is investigating its potential in covalent drug design, particularly for targeting previously "undruggable" proteins. The compound's combination of reactivity, selectivity, and favorable physicochemical properties positions it as a valuable tool for advancing therapeutic development in multiple disease areas.